Cas no 68301-12-2 (1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-)
68301-12-2 structure
Product Name:1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-
CAS No:68301-12-2
MF:C10H11N3
MW:173.214441537857
CID:1726607
Update Time:2024-11-27
1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-
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- Inchi: 1S/C10H11N3/c1-8-11-10(13(2)12-8)9-6-4-3-5-7-9/h3-7H,1-2H3
- InChI Key: RLBLAYDWERJPDV-UHFFFAOYSA-N
- SMILES: N1(C)C(C2=CC=CC=C2)=NC(C)=N1
Computed Properties
- Exact Mass: 173.09543
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Melting Point: 72 °C (sublm)
- Boiling Point: 340.9±25.0 °C(Predicted)
- PSA: 30.71
- pka: 3.47±0.10(Predicted)
1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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